Cas no 89880-76-2 (1,3-Benzenedicarboxamide, N,N'-dicyano-)

• Product Name: 1,3-Benzenedicarboxamide, N,N'-dicyano-
• CAS No: 89880-76-2
• MF: C₁₀H₆N₄O₂
• MW: 214.180241107941
• CID: 585959
• PubChem ID: 20468495
• Update Time: 2025-04-19

1,3-Benzenedicarboxamide, N,N'-dicyano- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, N,N'-dicyano-
• 1-N,3-N-dicyanobenzene-1,3-dicarboxamide
• N~1~,N~3~-Dicyanobenzene-1,3-dicarboxamide
• 89880-76-2
• SCHEMBL10932731
• DTXSID20607570

• Inchi： 1S/C10H6N4O2/c11-5-13-9(15)7-2-1-3-8(4-7)10(16)14-6-12/h1-4H,(H,13,15)(H,14,16)
• InChI Key： WVWMJZHNTJLNNT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(NC#N)=O)C=1)NC#N

Computed Properties

• Exact Mass: 214.04907545g/mol
• Monoisotopic Mass: 214.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 106Ų